Cas no 53498-62-7 (2-Methyl-2-(2-methylphenoxy)propanoic Acid)

• Product Name: 2-Methyl-2-(2-methylphenoxy)propanoic Acid
• CAS No: 53498-62-7
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 369947
• Update Time: 2025-05-24

2-Methyl-2-(2-methylphenoxy)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2-(o-tolyloxy)propanoic acid
• 2-Methyl-2-o-tolyloxy-propionic acid
• Propanoic acid,2-methyl-2-(2-methylphenoxy)-
• 2-(2-methylphenoxy)-2-methylpropionic acid
• 2-Methyl-2-(2-methylphenoxy)-Propanoicacid
• 2-Methyl-2-(o-tolyloxy)propionic acid
• 2-methyl-2-[(2-methylphenyl)oxy]propanoic acid
• AC1L576Z
• Acide methyl-2 (o-methylphenoxy)-2 propionique [French]
• BRN 2098501
• Propionic acid, 2-methyl-2-(o-tolyloxy)-
• SBB020805
• SureCN1045767
• 2-Methyl-2-(2-methylphenoxy)propanoic Acid

• Inchi： 1S/C11H14O3/c1-8-6-4-5-7-9(8)14-11(2,3)10(12)13/h4-7H,1-3H3,(H,12,13)
• InChI Key： FTYMJPNQPCWPAL-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C)C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 194.09432
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 46.53

Additional information on 2-Methyl-2-(2-methylphenoxy)propanoic Acid

Recent Advances in the Study of 2-Methyl-2-(2-methylphenoxy)propanoic Acid (CAS: 53498-62-7)

2-Methyl-2-(2-methylphenoxy)propanoic Acid (CAS: 53498-62-7) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly due to its structural properties and biological activity. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential.

A recent study published in the Journal of Medicinal Chemistry investigated the synthetic pathways for 2-Methyl-2-(2-methylphenoxy)propanoic Acid, highlighting its efficient production through a modified esterification process. The researchers emphasized the compound's stability under physiological conditions, making it a promising candidate for further pharmaceutical applications. The study also noted the compound's low toxicity profile in preliminary in vitro assays, suggesting its potential as a safe therapeutic agent.

In another groundbreaking study, researchers explored the anti-inflammatory properties of 2-Methyl-2-(2-methylphenoxy)propanoic Acid. Using murine models, the team demonstrated that the compound significantly reduced inflammatory markers, such as TNF-α and IL-6, by inhibiting the NF-κB pathway. These findings suggest that the compound could be developed into a novel anti-inflammatory drug, particularly for chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

Further investigations into the pharmacokinetics of 2-Methyl-2-(2-methylphenoxy)propanoic Acid revealed its favorable absorption and distribution profiles. A study conducted by a team at the University of Cambridge utilized advanced mass spectrometry techniques to track the compound's metabolism in vivo. The results indicated rapid absorption and a half-life conducive to once-daily dosing, which is a critical factor in drug development.

Despite these promising findings, challenges remain in the clinical translation of 2-Methyl-2-(2-methylphenoxy)propanoic Acid. Current research is focused on optimizing its bioavailability and minimizing potential drug-drug interactions. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these issues, with the aim of advancing the compound to preclinical trials within the next two years.

In conclusion, 2-Methyl-2-(2-methylphenoxy)propanoic Acid (CAS: 53498-62-7) represents a compelling area of research in chemical biology and drug development. Its unique structural features, combined with its promising pharmacological properties, position it as a potential candidate for treating inflammatory diseases. Continued research and development efforts will be essential to fully realize its therapeutic potential.